5-(4-Aminophenyl)-2(1H)-pyrazinone hydrobromide

• CAS No.: 89541-54-8
• Molecular Formula: C10H10BrN3O
• Molecular Weight: 268.11 g/mol
• IUPAC Name: 5-(4-aminophenyl)-1H-pyrazin-2-one;hydrobromide
• InChI: InChI=1S/C10H9N3O.BrH/c11-8-3-1-7(2-4-8)9-5-13-10(14)6-12-9;/h1-6H,11H2,(H,13,14);1H
• InChI Key: JRMKRJCSRYBULL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC(=O)C=N2)N.Br

Description

5-(4-Aminophenyl)-2(1H)-pyrazinone hydrobromide is a useful research compound. Its molecular formula is C10H10BrN3O and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(4-benzyloxycarbonylaminophenyl)-2(1H)-pyrazinone (1.1 g) in 15% w/v hydrogen bromide in acetic acid solution (30 ml) was refluxed for 30 min. The yellow precipitate which formed was filtered off and it was washed with a little 1-propanol and then recrystallised from ethanol-water containing 2 drops of concentrated hydrobromic acid to give 5-(4-aminophenyl)-2(1H)-pyrazinone hydrobromide (1.03 m.p. >300° C.).